Cas no 921197-35-5 (7-Nitro-2-phenyl-1,3-benzothiazole-5,6-diol)

7-Nitro-2-phenyl-1,3-benzothiazole-5,6-diol structure
921197-35-5 structure
Product Name:7-Nitro-2-phenyl-1,3-benzothiazole-5,6-diol
CAS No:921197-35-5
MF:C13H8N2O4S
MW:288.278621673584
CID:754821
Update Time:2023-08-03

7-Nitro-2-phenyl-1,3-benzothiazole-5,6-diol Chemical and Physical Properties

Names and Identifiers

    • 5,6-Benzothiazolediol, 7-nitro-2-phenyl-
    • 7-nitro-2-phenyl-1,3-benzothiazole-5,6-diol
    • 7-Nitro-2-phenyl-1,3-benzothiazole-5,6-diol
    • Inchi: 1S/C13H8N2O4S/c16-9-6-8-12(10(11(9)17)15(18)19)20-13(14-8)7-4-2-1-3-5-7/h1-6,16-17H
    • InChI Key: UNJOWLPEVMDWMZ-UHFFFAOYSA-N
    • SMILES: S1C(C2C=CC=CC=2)=NC2C=C(C(=C(C1=2)[N+](=O)[O-])O)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 372
  • Topological Polar Surface Area: 127
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